2-Chloromethyl-4,5-dichloropyridazin-3(2H)-one

• IUPAC Name: 4,5-dichloro-2-(chloromethyl)pyridazin-3-one
• InChI: InChI=1S/C5H3Cl3N2O/c6-2-10-5(11)4(8)3(7)1-9-10/h1H,2H2
• InChI Key: VBEUIQSKUWJLSL-UHFFFAOYSA-N
• Canonical SMILES: C1=NN(C(=O)C(=C1Cl)Cl)CCl
• Molecular Formula: C5H3Cl3N2O
• DSSTOX Substance ID: DTXSID70403589
• Molecular Weight: 213.44 g/mol
• CAS RN: 51356-03-7

Description

2-Chloromethyl-4,5-dichloropyridazin-3(2H)-one is a chemical compound that has been extensively researched for its potential in various scientific applications. It is a heterocyclic compound with a pyridazine ring and two chlorine atoms attached to it.

Scientific Research Applications

Chemical Reactions and Syntheses

• Nucleophilic Substitution Reactions : This compound reacts with nucleophiles like sodium methoxide, sodium azide, and phenol, forming various derivatives. Such reactions are fundamental in organic synthesis and can lead to the development of new compounds with potential applications (Chung, Kang, & Yoon, 1998).

• Conversion to Carbonyl Compounds : It has been used to convert oximes to carbonyl compounds under microwave irradiation. This method is noted for its neutral, mild, and eco-friendly conditions, which are crucial in green chemistry (Kim, Lee, Kim, Lee, & Yoon, 2010).

• Synthesis of Heterocyclic Compounds : It serves as a precursor for synthesizing various heterocyclic compounds like trans-2-(2-aryl- or heteroarylvinyl)-4,5-dichloropyridazin-3(2H)-ones. These compounds have potential applications in pharmaceuticals and agrochemicals (Yim et al., 2008).

Molecular and Structural Analysis

• Crystal Structure and DFT Calculations : Detailed studies on the crystal structure and theoretical calculations using Density Functional Theory (DFT) have been conducted. Such studies provide insights into the electronic properties and molecular interactions of these compounds, which are crucial in materials science (Silva-Júnior et al., 2016).

Applications in Drug Discovery

• Synthesis of Anticancer Compounds : Derivatives of pyridazinone have been synthesized and evaluated for anticancer activity. Molecular docking studies have been employed to predict their potential as pharmaceutical agents (Mehvish & Kumar, 2022).

• odiazepine Receptors**: Research has shown the ability to synthesize derivatives that act as ligands for benzodiazepine receptors. This is significant for the development of new therapeutic agents for nervous system disorders (Anzini et al., 1992).

Advanced Material Synthesis

• Transition-Metal-Free Synthesis : The compound has been used in the transition-metal-free preparation of heterocycle-fused oxazepines, showcasing its utility in synthesizing complex organic molecules for potential applications in material science (Sapegin et al., 2015).

• Friedel-Crafts Esterification : It has been used for the esterification of alcohols under Friedel–Crafts conditions, demonstrating its versatility in organic synthesis and potential applications in developing new materials or pharmaceuticals (Kim, Sung, Ryu, Yoon, & Lee, 2014).